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Compound of Interest

Compound Name: Propionohydrazide

Cat. No.: B1585097

Introduction

Propionohydrazide, with the IUPAC name propanehydrazide, is a fascinating and versatile
molecule that holds a significant position at the nexus of organic synthesis and medicinal
chemistry.[1] As a derivative of both propionic acid and hydrazine, it belongs to the broader
class of acylhydrazides, which are recognized for their rich reactivity and diverse biological
activities.[2][3] The core structure, featuring a reactive hydrazide moiety (-CONHNH2) attached
to a propyl group, makes it a valuable building block for the synthesis of a wide array of
heterocyclic compounds and hydrazone derivatives.[2] These resulting molecules have shown
promise in various therapeutic areas, including antimicrobial, antifungal, and anticancer
applications, underscoring the importance of propionohydrazide as a key intermediate in drug
discovery and development.[2] This technical guide aims to provide researchers, scientists, and
drug development professionals with an in-depth understanding of the chemical properties,
structure, synthesis, and applications of propionohydrazide, grounded in established scientific

principles and practical insights.

Chemical Structure and Physicochemical Properties

The chemical identity of propionohydrazide is defined by its molecular structure, which
dictates its physical and chemical behavior. Below is a summary of its key properties.

Diagram of Propionohydrazide's Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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